Cas no 1803567-49-8 (methyl 2-{[(tert-butoxy)carbonyl](2-methoxyethyl)amino}-4-phenylbutanoate)

• Product Name: methyl 2-{[(tert-butoxy)carbonyl](2-methoxyethyl)amino}-4-phenylbutanoate
• CAS No: 1803567-49-8
• MDL: MFCD28506102
• CID: 4615723
• PubChem ID: 119031544
• Update Time: 2025-06-13

methyl 2-{[(tert-butoxy)carbonyl](2-methoxyethyl)amino}-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(tert-butoxy)carbonyl](2-methoxyethyl)amino}-4-phenylbutanoate

• MDL： MFCD28506102

Additional information on methyl 2-{[(tert-butoxy)carbonyl](2-methoxyethyl)amino}-4-phenylbutanoate

Professional Introduction to Methyl 2-{[(tert-butoxy)carbonyl](2-methoxyethyl)amino}-4-phenylbutanoate (CAS No. 1803567-49-8)

Methyl 2-{[(tert-butoxy)carbonyl(2-methoxyethyl)amino]-4-phenylbutanoate} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1803567-49-8, represents a sophisticated derivative with potential applications in the synthesis of bioactive molecules. Its unique structural features, including the presence of a tert-butoxy carbonyl group and an 2-methoxyethyl amine moiety, make it a valuable intermediate in the creation of complex pharmaceutical agents.

The chemical structure of Methyl 2-{[(tert-butoxy)carbonyl(2-methoxyethyl)amino]-4-phenylbutanoate} consists of a phenyl-substituted butanoic acid backbone, modified with a protected amine group. The tert-butoxy carbonyl (Boc) group is a common protective group in peptide synthesis, ensuring stability and preventing unwanted side reactions. The 2-methoxyethyl amine component introduces a hydrophilic character, which can be beneficial for improving solubility and bioavailability in drug formulations.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The structural motifs present in Methyl 2-{[(tert-butoxy)carbonyl(2-methoxyethyl)amino]-4-phenylbutanoate} align well with this trend. For instance, studies have shown that phenyl derivatives can interact with specific neurotransmitter receptors, potentially leading to therapeutic effects. The presence of the Boc-protected amine allows for further functionalization, enabling the synthesis of more complex molecules that could target multiple pathways simultaneously.

The synthesis of Methyl 2-{[(< strong > tert-butoxy strong >) carbonyl (< strong > 2-methoxyethyl strong >) amine ]-4-phenylbutanoate} involves multi-step organic reactions, typically starting from commercially available precursors. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group chemistry, are often employed to achieve the desired product. The use of high-performance analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), is crucial for verifying the structural integrity of the compound.

The pharmacological potential of Methyl 2-{[(< strong > tert-butoxy strong >) carbonyl (< strong > 2-methoxyethyl strong >) amine ]-4-phenylbutanoate} has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors relevant to conditions such as depression and anxiety. The compound's ability to modulate these targets suggests that it may have therapeutic applications in mental health disorders. Additionally, its structural similarity to known pharmacophores makes it a promising candidate for drug discovery efforts.

In the context of drug development, Methyl 2-{[(< strong > tert-butoxy strong >) carbonyl (< strong > 2-methoxyethyl strong >) amine ]-4-phenylbutanoate} serves as a versatile building block for more complex molecules. By incorporating this compound into larger scaffolds, chemists can design novel agents with enhanced potency and selectivity. The protective group strategy employed in its synthesis also allows for easy modification at multiple sites, facilitating the exploration of diverse chemical space.

The role of computational chemistry in the study of Methyl 2-{[(< strong > tert-butoxy strong >) carbonyl (< strong > 2-methoxyethyl strong >) amine ]-4-phenylbutanoate} cannot be overstated. Molecular modeling techniques help predict how the compound will interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental design and optimizing drug candidates before they enter clinical trials. Furthermore, computational methods can provide insights into the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development.

The future prospects for Methyl 2-{[(< strong > tert-butoxy strong >) carbonyl (< strong > 2-methoxyethyl strong >) amine ]-4-phenylbutanoate} are promising, given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in the discovery and development of innovative treatments for human diseases. Collaborative efforts between synthetic chemists, pharmacologists, and biologists will be essential to fully realize the potential of this class of molecules.